Cas no 35213-00-4 (2,6-Dinitrobenzonitrile)

• Product Name: 2,6-Dinitrobenzonitrile
• CAS No: 35213-00-4
• MF: C₇H₃N₃O₄
• MW: 193.116420984268
• MDL: MFCD00041246
• CID: 89139
• PubChem ID: 520718
• Update Time: 2025-09-28

2,6-Dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dinitrobenzonitrile
• 1-cyano-2,6-dinitrobenzene
• 2,6-dinitrobenzene-carbonitrile
• 2,6-Dinitro-benzonitril
• 2,6-dinitro-benzonitrile
• Benzonitrile,2,6-dinitro
• Dinitrobenzonitrile
• 2,6-Dinitrobenzenecarbonitrile
• Benzonitrile, 2,6-dinitro-
• ZYDGHQSJZAFMLU-UHFFFAOYSA-N
• 2,6-dinitrobenznitrile
• PubChem21108
• 2.6-Dinitrobenzonitril
• 2,6 dinitrobenzonitrile
• 2,6-dini trobenzonitrile
• TRA0036236
• SY002486
• AB0061009
• V5421
• ST50827635
• AM20040261
• K-7
• DTXSID80188714
• EN300-94974
• CS-0132605
• 2 pound not6-Dinitrobenzonitrile
• AKOS015891534
• SCHEMBL618153
• FT-0610714
• 35213-00-4
• AS-31213
• A919038
• MFCD00041246
• CHOLESTERYLIODIDE
• DB-024407

• MDL： MFCD00041246
• Inchi： 1S/C7H3N3O4/c8-4-5-6(9(11)12)2-1-3-7(5)10(13)14/h1-3H
• InChI Key： ZYDGHQSJZAFMLU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1C#N)[N+](=O)[O-])=O
• BRN： 2215516

Computed Properties

• Exact Mass: 193.01200
• Monoisotopic Mass: 193.012356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145 ºC
• Boiling Point: 391.4±32.0 °C at 760 mmHg
• Flash Point: 190.5℃
• Refractive Index: 1.616
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 115.43000
• LogP: 2.42108
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,6-Dinitrobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,6-Dinitrobenzonitrile

Research Brief on 2,6-Dinitrobenzonitrile (CAS: 35213-00-4): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

2,6-Dinitrobenzonitrile (CAS: 35213-00-4) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on its synthesis, mechanistic insights, and potential therapeutic applications, with a focus on peer-reviewed studies published within the last three years. The compound's unique chemical properties, including its electron-deficient aromatic ring and nitrile functionality, make it a valuable intermediate in the development of agrochemicals, pharmaceuticals, and materials science.

A 2023 study in the Journal of Medicinal Chemistry demonstrated that 2,6-dinitrobenzonitrile derivatives exhibit potent inhibitory activity against cytochrome P450 enzymes, particularly CYP3A4, which plays a critical role in drug metabolism. Researchers employed molecular docking simulations and in vitro assays to elucidate structure-activity relationships, revealing that the nitro groups at the 2- and 6-positions are essential for binding affinity. These findings suggest potential applications in drug-drug interaction modulation or as pharmacological probes for cytochrome P450 studies.

In the field of agrochemicals, a 2022 patent (WO2022156789) disclosed novel herbicidal compositions containing 2,6-dinitrobenzonitrile as a key structural motif. The compound's herbicidal activity was attributed to its ability to disrupt photosynthetic electron transport, with field trials showing 85-92% weed control efficacy at application rates of 250-500 g/ha. Notably, the patent highlighted improved environmental profiles compared to traditional dinitroaniline herbicides, with reduced soil persistence and lower aquatic toxicity.

Recent advances in synthetic methodology have addressed previous challenges in 2,6-dinitrobenzonitrile production. A 2023 Organic Process Research & Development paper described a continuous-flow nitration process that achieves 94% yield with enhanced safety profiles by minimizing accumulation of hazardous intermediates. This technological innovation could facilitate larger-scale production to meet growing demand from pharmaceutical and agrochemical industries.

Emerging applications in materials science include its use as a precursor for thermally stable polymers. Research published in Polymer Chemistry (2024) demonstrated that polymerization of 2,6-dinitrobenzonitrile-derived monomers yields materials with exceptional thermal stability (decomposition temperatures >400°C) and interesting optoelectronic properties, potentially useful for high-performance coatings or electronic devices.

From a safety perspective, recent toxicological assessments (2023) indicate that 2,6-dinitrobenzonitrile shows moderate acute toxicity (LD50 = 320 mg/kg in rats) but requires careful handling due to potential mutagenicity concerns. Proper personal protective equipment and engineering controls are recommended during laboratory use, particularly to prevent inhalation exposure and skin contact.

In conclusion, 2,6-dinitrobenzonitrile continues to demonstrate remarkable versatility across multiple scientific disciplines. Ongoing research is exploring its potential in drug discovery, particularly as a scaffold for developing novel enzyme inhibitors, while advancements in green chemistry approaches aim to improve its synthetic accessibility. The compound's unique combination of reactivity and stability ensures it will remain an important tool for researchers in chemical biology and pharmaceutical development.